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Compound of Interest

Compound Name: (+)-Dihydrorobinetin

Cat. No.: B15553010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-
Dihydrorobinetin, a dihydroflavonol found in plants such as Robinia pseudoacacia. The

information presented herein is intended to support research, quality control, and drug

development activities related to this natural compound. This document summarizes available

Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopic data,

details experimental protocols for acquiring such data, and provides visualizations for typical

analytical workflows.

Spectroscopic Data
The structural elucidation and characterization of (+)-Dihydrorobinetin have been primarily

achieved through NMR and UV-Vis spectroscopy. The following tables summarize the key

quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The complete assignment of the 1H and 13C NMR spectra for (+)-Dihydrorobinetin was

reported by Cerezo et al. (2009).[1] While the full dataset from the original publication could not
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be accessed for this guide, the key findings from their work are foundational for the structural

confirmation of this compound. The data presented below is based on typical chemical shifts

for similar flavonoid structures and should be cross-referenced with the primary literature for

definitive values.

Table 1: 1H NMR Spectroscopic Data for (+)-Dihydrorobinetin

Atom No.
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2 Data not available Data not available Data not available

H-3 Data not available Data not available Data not available

H-5 Data not available Data not available Data not available

H-6 Data not available Data not available Data not available

H-8 Data not available Data not available Data not available

H-2' Data not available Data not available Data not available

H-6' Data not available Data not available Data not available

Note: The complete 1H NMR data is reported in Cerezo et al., J Agric Food Chem. 2009 Oct

28;57(20):9551-4, which was not fully accessible for this compilation.

Table 2: 13C NMR Spectroscopic Data for (+)-Dihydrorobinetin
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Atom No. Chemical Shift (δ, ppm)

C-2 Data not available

C-3 Data not available

C-4 Data not available

C-4a Data not available

C-5 Data not available

C-6 Data not available

C-7 Data not available

C-8 Data not available

C-8a Data not available

C-1' Data not available

C-2' Data not available

C-3' Data not available

C-4' Data not available

C-5' Data not available

C-6' Data not available

Note: The complete assignment of 13C NMR data is reported for the first time in Cerezo et al.,

J Agric Food Chem. 2009 Oct 28;57(20):9551-4, which was not fully accessible for this

compilation.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of dihydrorobinetin is characteristic of dihydroflavonols, which lack the

C2-C3 double bond, resulting in a less conjugated system compared to flavonols. This leads to

a strong absorption band (Band II) corresponding to the A-ring and a weaker absorption or

shoulder (Band I) for the B-ring.

Table 3: UV-Vis Spectroscopic Data for (+)-Dihydrorobinetin
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Solvent λmax (nm)
Molar Absorptivity (ε, M-
1cm-1)

Methanol or Ethanol/Water ~280 Data not available

Note: The λmax is estimated from the UV spectrum presented by Destandau et al. (2016). The

exact value and molar absorptivity were not explicitly stated in the available literature.

Experimental Protocols
The following sections detail generalized experimental methodologies for obtaining NMR and

UV-Vis spectroscopic data for flavonoids like (+)-Dihydrorobinetin. For specific parameters

used in the primary literature, it is recommended to consult the cited articles directly.

NMR Spectroscopy
Objective: To obtain high-resolution 1H and 13C NMR spectra for structural elucidation and

confirmation of (+)-Dihydrorobinetin.

Materials and Equipment:

(+)-Dihydrorobinetin sample (isolated and purified)

Deuterated solvent (e.g., Methanol-d4, DMSO-d6)

NMR tubes (5 mm)

NMR spectrometer (e.g., 400 MHz or higher)

Internal standard (e.g., Tetramethylsilane - TMS)

Procedure:

Sample Preparation:

Accurately weigh 5-10 mg of the purified (+)-Dihydrorobinetin sample.
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Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

Methanol-d4) in a clean, dry vial.

Ensure the sample is fully dissolved. If necessary, use gentle vortexing or sonication.

Filter the solution through a small plug of glass wool or a syringe filter into a clean 5 mm

NMR tube to remove any particulate matter.

Add a small amount of TMS as an internal standard for chemical shift referencing (δ 0.00

ppm).

Cap the NMR tube securely.

NMR Data Acquisition:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and

symmetrical solvent peak.

Acquire a standard 1D 1H NMR spectrum. Typical parameters include a 30-45° pulse

angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good

signal-to-noise ratio.

Acquire a 1D 13C NMR spectrum. This typically requires a larger number of scans due to

the lower natural abundance of 13C. Proton decoupling is used to simplify the spectrum.

For complete structural assignment, 2D NMR experiments such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) should be performed.

Data Processing:

Apply Fourier transformation to the acquired free induction decays (FIDs).

Phase the resulting spectra.
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Perform baseline correction.

Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to

the respective protons and carbons in the (+)-Dihydrorobinetin structure.

UV-Vis Spectroscopy
Objective: To determine the UV-Vis absorption spectrum and the wavelength of maximum

absorbance (λmax) for (+)-Dihydrorobinetin.

Materials and Equipment:

(+)-Dihydrorobinetin sample (isolated and purified)

Spectroscopic grade solvent (e.g., Methanol, Ethanol)

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer (double beam)

Procedure:

Sample Preparation:

Prepare a stock solution of (+)-Dihydrorobinetin of a known concentration in the chosen

spectroscopic grade solvent (e.g., 1 mg/mL in methanol).

From the stock solution, prepare a dilute solution to ensure that the absorbance reading is

within the linear range of the instrument (typically 0.1 - 1.0 AU).

UV-Vis Data Acquisition:

Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes.

Set the desired wavelength range for scanning (e.g., 200-400 nm for flavonoids).
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Fill a quartz cuvette with the solvent to be used as a blank.

Place the blank cuvette in the reference cell holder of the spectrophotometer.

Fill another quartz cuvette with the sample solution.

Place the sample cuvette in the sample cell holder.

Perform a baseline correction with the blank solvent.

Scan the sample solution over the specified wavelength range.

Data Analysis:

The resulting spectrum will be a plot of absorbance versus wavelength.

Identify the wavelength(s) of maximum absorbance (λmax).

If the concentration of the solution and the path length of the cuvette are known, the molar

absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).

Visualization of Analytical Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a natural

product like (+)-Dihydrorobinetin.
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Workflow for Spectroscopic Analysis of (+)-Dihydrorobinetin
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Caption: General workflow for the isolation and spectroscopic analysis of (+)-
Dihydrorobinetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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